1-[4-C-Azido-2-deoxy-2-fluoro-beta-D-arabinofuranosyl]-2,4(1H,3H)-pyrimidinedione;1-((2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione

• CAS RN: 173379-73-2
• Molecular Formula: C9H10FN5O5
• Molecular Weight: 287.207
• IUPAC Name: 1-[(2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• InChI: InChI=1S/C9H10FN5O5/c10-5-6(18)9(3-16,13-14-11)20-7(5)15-2-1-4(17)12-8(15)19/h1-2,5-7,16,18H,3H2,(H,12,17,19)/t5-,6-,7+,9+/m0/s1
• InChI Key: SNWCOSVWPQSOEU-XZMZPDFPSA-N
• SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)(CO)N=[N+]=[N-])O)F

Description

The compound “1-[4-C-Azido-2-deoxy-2-fluoro-beta-D-arabinofuranosyl]-2,4(1H,3H)-pyrimidinedione;1-((2R,3S,4R,5R)-5-azido-3-fluoro-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione” is a complex organic molecule. It has a molecular formula of C11H15FN6O4. This compound is also known as Azvudine.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including azido, fluoro, and arabinofuranosyl groups. These functional groups contribute to the compound’s reactivity and potential biological activity.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 314.27. Other physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.

Future Directions

Given its potential as a treatment for COVID-19, future research could focus on further understanding its mechanism of action, optimizing its synthesis, and assessing its safety and efficacy in clinical trials.